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Compound of Interest

Compound Name: 2-Phenyl-2-pentanol

Cat. No.: B1597411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis routes for 2-
Phenyl-2-pentanol, a tertiary alcohol with applications in organic synthesis and as a potential

building block in medicinal chemistry. This document details the key synthetic methodologies,

providing experimental protocols and comparative data to assist researchers in selecting and

implementing the most suitable procedure for their needs.

Physicochemical Properties of 2-Phenyl-2-pentanol
A summary of the key physical and chemical properties of 2-Phenyl-2-pentanol is presented

below. This data is essential for its handling, purification, and characterization.

Property Value

Molecular Formula C₁₁H₁₆O

Molecular Weight 164.24 g/mol

CAS Number 4383-18-0

Boiling Point 216.00 °C at 760 mmHg (Predicted)

Density 0.965 g/cm³

Refractive Index 1.51 (Predicted)
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Core Synthesis Routes: The Grignard Reaction
The most versatile and widely employed method for the synthesis of tertiary alcohols such as

2-Phenyl-2-pentanol is the Grignard reaction. This powerful carbon-carbon bond-forming

reaction involves the nucleophilic addition of an organomagnesium halide (the Grignard

reagent) to the electrophilic carbonyl carbon of a ketone or an ester. For the synthesis of 2-
Phenyl-2-pentanol, three primary Grignard routes are theoretically viable.

Route 1: Propylmagnesium Bromide and Acetophenone
This route involves the reaction of propylmagnesium bromide with acetophenone. The propyl

group of the Grignard reagent acts as a nucleophile, attacking the carbonyl carbon of

acetophenone.
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Caption: Synthesis of 2-Phenyl-2-pentanol from Acetophenone.

Route 2: Methylmagnesium Bromide and
Propiophenone
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An alternative approach is the reaction of methylmagnesium bromide with propiophenone.

Here, the methyl group from the Grignard reagent attacks the carbonyl carbon of

propiophenone.
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Caption: Synthesis of 2-Phenyl-2-pentanol from Propiophenone.

Route 3: Propylmagnesium Bromide and an Ethyl
Benzoate
A third possibility involves the reaction of an excess of propylmagnesium bromide with ethyl

benzoate. This reaction proceeds through a ketone intermediate, which then reacts with a

second equivalent of the Grignard reagent.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of 2-
Phenyl-2-pentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597411#synthesis-routes-for-2-phenyl-2-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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